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Compound of Interest

Compound Name: Aldoxycarb

Cat. No.: B1666834

For Researchers, Scientists, and Drug Development Professionals

Aldoxycarb, a potent carbamate insecticide and nematicide, presents significant health and
safety risks due to its high acute toxicity and its action as a cholinesterase inhibitor.[1][2]
Meticulous adherence to safety protocols is paramount to prevent accidental exposure and
ensure a safe laboratory environment. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to support the safe handling of
Aldoxycarb in a research setting.

Hazardous Properties of Aldoxycarb

Aldoxycarb is classified as highly toxic by ingestion, inhalation, and skin absorption.[1] It
functions by reversibly inhibiting the acetylcholinesterase (AChE) enzyme, leading to an
accumulation of acetylcholine and overstimulation of the nervous system.[1][2] Symptoms of
exposure can be rapid and severe, including headache, dizziness, blurred vision, muscle
twitching, nausea, convulsions, and in extreme cases, respiratory failure and death.

For a clear comparison of its toxicological characteristics, the following table summarizes key

guantitative data:
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Toxicity Metric Value Toxicity Category Source
Acute Oral LD50 (Rat)  21.4 mg/kg Category | [3]
Acute Dermal LD50

1000 mg/kg Category Il [3]
(Rat)
Acute Inhalation LC50

0.209 mg/L Category Il [3]
(Rat)
Primary Dermal S

o No irritation Category lll [3]

Irritation
Primary Eye Irritation No irritation Category IV [3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is mandatory when handling
Aldoxycarb. The following table outlines the required PPE for various laboratory operations
involving this compound.
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] Standard/Specificat
Body Part Required PPE . Purpose

on

) ) Prevents dermal
Double-gloving with

Hands chemical-resistant ASTM D6978
gloves (e.g., Nitrile)

absorption, the

primary route of

exposure.
Disposable, back-
closing laboratory Protects skin and
Body gown or a lab coat personal clothing from
made of a low- contamination.

permeability material.

ANSI Z87.1 compliant Protects against
Eyes/Face safety goggles and a ANSI z87.1 splashes of liquids
face shield. and airborne particles.

A fit-tested N95

respirator (minimum).

A powered air- Prevents inhalation of
Respiratory purifying respirator NIOSH approved Aldoxycarb dust or
(PAPR) may be aerosols.

necessary for higher-

risk procedures.

Closed-toe, non- ) )
Protects against spills

Feet perforated shoes that )
) and dropped objects.
cover the entire foot.

Experimental Protocols: Safe Handling and
Operational Workflow

All work with Aldoxycarb must be conducted in a designated area within a certified chemical
fume hood to minimize inhalation exposure. The following workflow provides a step-by-step
guide for its safe handling in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1666834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Preparation

Don appropriate PPE
Prepare chemical fume hood

Weigh Aldoxycarb in hood

Prepare solutions in hood

fatter experiment

Post-Hindling

Decontaminate work surfaces

Segregate and label waste

Disposal

|Solid Waste (gloves, wipes) in sealed hazardous waste cnmamev‘ ‘uqu\d Waste in sealed, labeled hazardous waste con(alner‘ ‘Con(amma(ed Sharps in designated sharps conwmer‘ ‘Tnp\e—nnsed empty containers (rinsate as hazardous waste)

‘ Doff PPE correctly ‘

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Aldoxycarb in a laboratory setting.
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Step-by-Step Guidance:
e Preparation:

o Don all required PPE as specified in the table above. Ensure gloves are properly tucked
under the cuffs of the lab coat.

o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and reagents within the fume hood to minimize traffic
in and out of the designated area.

e Handling:

o When weighing the solid form of Aldoxycarb, use a disposable weigh boat and handle it
with forceps.

o Prepare solutions by slowly adding the Aldoxycarb to the solvent to avoid splashing.

o Keep all containers of Aldoxycarb, both solid and in solution, sealed when not in
immediate use.

e Post-Handling:

o Decontaminate all work surfaces within the fume hood with a suitable cleaning agent (e.g.,
a 10% bleach solution followed by a water rinse).

o Carefully segregate all waste generated during the experiment into the appropriate, clearly
labeled hazardous waste containers.

o Doff PPE in the correct order to avoid self-contamination (e.g., remove gloves first).
o Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of Aldoxycarb and associated waste is critical to prevent environmental
contamination and accidental exposure.
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e Solid Waste: All contaminated solid waste, including gloves, weigh boats, and paper towels,
must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: All solutions containing Aldoxycarb must be collected in a sealed, compatible,
and clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

o Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a
designated, puncture-resistant sharps container.

o Empty Containers: Empty containers that held Aldoxycarb should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.
After triple-rinsing, the container can be disposed of as regular laboratory waste after
defacing the label.

Consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste pickup and disposal procedures. Never dispose of Aldoxycarb
down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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